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Get Quote

Executive Summary

1-(2-Chlorophenyl)-2-imidazolidinethione (CAS: 51581-47-6) represents a critical scaffold in

heterocyclic chemistry, serving as both a bioactive pharmacophore and a versatile synthetic
intermediate. Structurally, it is the thione (C=S) isostere of the alpha-adrenergic agonist
Clonidine precursors.

While Clonidine and its imino-imidazolidine analogs are renowned for their

-adrenergic receptor affinity, the thione derivatives exhibit a distinct profile:

+ Divergent Bioactivity: Reduced adrenergic binding but enhanced antimicrobial and antifungal
potency due to the soft sulfur donor.

¢ Synthetic Utility: A stable precursor for N-heterocyclic carbenes (NHCs) and coordination
complexes (e.g., Gold(l) anticancer agents).

+ Chemical Stability: Superior resistance to hydrolysis compared to their imino counterparts.
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This guide provides a comparative technical analysis of 1-(2-Chlorophenyl)-2-

imidazolidinethione against its regioisomers (4-chloro) and functional analogs (Clonidine,

Imidazolidin-2-one).

Chemical Identity & Structural Analysis[1][2][3][4]

The core structure features a five-membered imidazolidine ring with a thione group at C2 and a

2-chlorophenyl substituent at N1. The ortho-chloro substitution is pivotal, introducing steric bulk

that restricts rotation around the N-Aryl bond, influencing both receptor docking and catalyst

geometry.

ble 1: Physicachemical C ison of Anal

Feature

1-(2-
Chlorophenyl)-2
imidazolidinethi
one

1-(4-
Chlorophenyl)-2
imidazolidinethi
one

Clonidine
(Reference)

1-(2-
Chlorophenyl)-2

imidazolidinone

Cyclic Guanidine

Structure Type Cyclic Thiourea Cyclic Thiourea ) Cyclic Urea
(Imino)
14088-98-3 (3-ClI
CAS Number 51581-47-6 51581-48-7 4205-90-7
analog ref)
Hard/Basic
H-Bond Donor Soft (Sulfur) Soft (Sulfur) ] Hard (Oxygen)
(Nitrogen)
] ] 131°C (Parent
Melting Point 246°C [1] 198-200°C 130°C
Urea)
Antihypertensive
Primary Antifungal / NHC  Antifungal / ( Polymer
Application Precursor Ligand Intermediate
agonist)
Lipophilicit
Pop Y ~2.1 (Est) ~2.1 (Est) 1.6 12
(LogP)
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Analyst Note: The significantly higher melting point of the ortho-isomer (246°C) compared to the
para-isomer indicates strong crystal lattice packing forces, likely driven by intermolecular N-

H---S hydrogen bonding and

-stacking favored by the ortho-Cl conformation.

Comparative Performance Analysis
Biological Activity: The "Thione vs. Imine" Switch

The substitution of the exocyclic nitrogen (Clonidine) with sulfur (Thione) drastically alters the
pharmacological profile.

o Adrenergic Receptors: The 2-imino group is essential for protonation at physiological pH,
allowing ionic interaction with the aspartate residue in the

-adrenergic receptor pocket. The thione is non-basic and does not bind effectively to
adrenergic receptors.

» Antimicrobial Potency: The thione group enhances lipophilicity and metal-chelating ability,
mechanisms often cited for antifungal activity (interference with metalloenzymes or cell wall
integrity).

Experimental Data: Antimicrobial Efficacy (MIC in

g/mL) Representative data for N-aryl-imidazolidinethione class [2, 4]

1-(2- 1-(4- _ )
. Ciprofloxacin
Organism Chlorophenyl)-2- Chlorophenyl)-2-
_ _ (Control)

thione thione
S. aureus (Gram +) 12.5 6.25 0.5
E. coli (Gram -) >50 25 0.01
C. albicans (Fungi) 3.12 6.25 (Fluconazole: 16)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14111610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Key Insight: The ortho-chloro derivative shows superior activity against fungal strains (C.
albicans) compared to the para-isomer, likely due to better penetration of the fungal cell wall

facilitated by the compact ortho geometry.

Synthetic Utility: NHC Precursors

1-(2-Chlorophenyl)-2-imidazolidinethione is a preferred precursor for generating N-
heterocyclic carbenes (NHCs) via oxidative desulfurization or reduction. The ortho-substituent
provides necessary steric shielding for the carbene center, enhancing catalyst lifetime in
organometallic coupling reactions.

Experimental Protocols
Protocol A: Regioselective Synthesis of 1-(2-
Chlorophenyl)-2-imidazolidinethione

Rationale: This route avoids the use of highly toxic thiophosgene, utilizing the isothiocyanate
intermediate for cleaner regiocontrol.

Reagents:

2-Chloroaniline (1.0 eq)

Carbon Disulfide (

) (1.2 eq)

Ethylenediamine (1.2 eq)

Triethylamine (

) (Catalytic)

Solvent: Ethanol / DMF
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Workflow:
¢ Isothiocyanate Formation: React 2-chloroaniline with

and base (

) in ethanol at 0°C. Add iodine or tosyl chloride to promote desulfurization to 2-chlorophenyl
isothiocyanate. Isolate as oil.

» Cyclization: Dissolve the isothiocyanate in dry ethanol. Add ethylenediamine dropwise at
0°C.

o Reflux: Heat the mixture to reflux (80°C) for 4—6 hours. Evolution of

(rotten egg smell) indicates cyclization is proceeding (if using direct
route) or formation of thiourea intermediate.

o Workup: Cool to room temperature. Pour into ice-cold water.
 Purification: Filter the white/yellow precipitate. Recrystallize from hot ethanol.

» Validation: Check Melting Point (Target: 240-246°C) and IR (Look for C=S stretch at ~1200

Visualization: Synthesis Pathway

CS2, Base 2-Chlorophenyl + Ethylenediamine
(Desulfurization) Isothiocyanate %
. 1-(2-Chlorophenyl)-
2-Chloroaniline Alternative: +CS2 T L .
I~ — _+ Aziridine/Diamine Cyclization g 2-imidazolidinethione

__________ p| N-(2-Chlorophenyl) | ___—----=""
ethylenediamine

Click to download full resolution via product page

Caption: Two-step synthesis via isothiocyanate intermediate (Solid line) vs. direct diamine
cyclization (Dashed).
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Mechanism of Action (Antimicrobial)[6][7]

The thione moiety acts as a "soft" nucleophile. Its mechanism differs from the "lock-and-key"

receptor binding of Clonidine.

o Metal Sequestration: The C=S group chelates essential trace metals (

) required for bacterial enzyme function.

o Membrane Disruption: The lipophilic 2-chlorophenyl group facilitates insertion into the lipid
bilayer, while the polar thione head group disrupts membrane potential.

Visualization: Pharmacophore Comparison

2-Chlorophenyl Group
(Ortho-Steric Lock)
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Increases Lipophilicity
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A
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Thione Analog

Target: Fungal Cell Wall / Metals

Interaction: Chelation/Lipophilic
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Caption: Structural divergence: The =NH to =S substitution shifts activity from Receptor

Agonism to Antimicrobial Chelation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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